5-Chloro-2'-deoxyuridine
5-Chloro-2'-deoxyuridine
Thymidine analogue, readily incorporated following phosphorylation, into newly synthesized DNA in place of thymidine. Used to study the miscoding potential of hypochlorous acid damage to DNA and DNA precursors.
5-Chloro-2/'-deoxyuridine (CldU) is a thymidine analog that is readily incorporated, following phosphorylation, into newly synthesized DNA in place of thymidine. Like 5-bromo-2’-deoxyuridine and 5-iodo-2’-deoxyuridine, CldU can be detected immunologically in cells and tissues. CldU can also be added to cells or tissues sequentially with another thymidine analog to label temporally distinct populations. The insertion of thymidine analogs, including CldU, can significantly alter DNA processing and replication, so these analogs have also been used as mutagens, clastogens, and antiviral compounds.
5-Chloro-2/'-deoxyuridine (CldU) is a thymidine analog that is readily incorporated, following phosphorylation, into newly synthesized DNA in place of thymidine. Like 5-bromo-2’-deoxyuridine and 5-iodo-2’-deoxyuridine, CldU can be detected immunologically in cells and tissues. CldU can also be added to cells or tissues sequentially with another thymidine analog to label temporally distinct populations. The insertion of thymidine analogs, including CldU, can significantly alter DNA processing and replication, so these analogs have also been used as mutagens, clastogens, and antiviral compounds.
Brand Name:
Vulcanchem
CAS No.:
50-90-8
VCID:
VC20767791
InChI:
InChI=1S/C9H11ClN2O5/c10-4-2-12(9(16)11-8(4)15)7-1-5(14)6(3-13)17-7/h2,5-7,13-14H,1,3H2,(H,11,15,16)
SMILES:
C1C(C(OC1N2C=C(C(=O)NC2=O)Cl)CO)O
Molecular Formula:
C9H11ClN2O5
Molecular Weight:
262.65 g/mol
5-Chloro-2'-deoxyuridine
CAS No.: 50-90-8
Cat. No.: VC20767791
Molecular Formula: C9H11ClN2O5
Molecular Weight: 262.65 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Thymidine analogue, readily incorporated following phosphorylation, into newly synthesized DNA in place of thymidine. Used to study the miscoding potential of hypochlorous acid damage to DNA and DNA precursors. 5-Chloro-2/'-deoxyuridine (CldU) is a thymidine analog that is readily incorporated, following phosphorylation, into newly synthesized DNA in place of thymidine. Like 5-bromo-2’-deoxyuridine and 5-iodo-2’-deoxyuridine, CldU can be detected immunologically in cells and tissues. CldU can also be added to cells or tissues sequentially with another thymidine analog to label temporally distinct populations. The insertion of thymidine analogs, including CldU, can significantly alter DNA processing and replication, so these analogs have also been used as mutagens, clastogens, and antiviral compounds. |
|---|---|
| CAS No. | 50-90-8 |
| Molecular Formula | C9H11ClN2O5 |
| Molecular Weight | 262.65 g/mol |
| IUPAC Name | 5-chloro-1-[4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione |
| Standard InChI | InChI=1S/C9H11ClN2O5/c10-4-2-12(9(16)11-8(4)15)7-1-5(14)6(3-13)17-7/h2,5-7,13-14H,1,3H2,(H,11,15,16) |
| Standard InChI Key | NJCXGFKPQSFZIB-UHFFFAOYSA-N |
| Isomeric SMILES | C1[C@@H]([C@H](O[C@H]1N2C=C(C(=O)NC2=O)Cl)CO)O |
| SMILES | C1C(C(OC1N2C=C(C(=O)NC2=O)Cl)CO)O |
| Canonical SMILES | C1C(C(OC1N2C=C(C(=O)NC2=O)Cl)CO)O |
| Appearance | Assay:≥98%A crystalline solid |
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